Cas no 2655-68-7 (3-Cyclohexen-1-amine)

• Product Name: 3-Cyclohexen-1-amine
• CAS No: 2655-68-7
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD14635797
• CID: 1427532
• PubChem ID: 13040867
• Update Time: 2025-04-25

3-Cyclohexen-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-amine
• 3-Cyclohexenyl-1-amine
• Cyclohex-3-enylamine
• AKOS006347607
• SB32966
• cyclohex-3-enyl amine
• EN300-91402
• Cyclohex-3-en-1-amine
• (R)-Cyclohex-3-enylamine
• 1-cyclohex-3-enyl-amine
• 2655-68-7
• SB36291
• UUSODXRMARGLBX-UHFFFAOYSA-N

• MDL： MFCD14635797
• Inchi： 1S/C6H11N/c7-6-4-2-1-3-5-6/h1-2,6H,3-5,7H2
• InChI Key： UUSODXRMARGLBX-UHFFFAOYSA-N
• SMILES： NC1CC=CCC1

Computed Properties

• Exact Mass: 97.08923
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-Cyclohexen-1-amine

Comprehensive Guide to 3-Cyclohexen-1-amine (CAS No. 2655-68-7): Properties, Applications, and Market Insights

3-Cyclohexen-1-amine (CAS No. 2655-68-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This amine derivative of cyclohexene is gaining attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. In this article, we delve into the chemical characteristics, industrial uses, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of 3-Cyclohexen-1-amine features a six-membered ring with an amine group at position 1 and a double bond at position 3. This configuration contributes to its reactivity, making it useful in various organic synthesis processes. Recent studies highlight its role in developing novel pharmaceutical intermediates, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders—a hot topic in current medicinal chemistry research.

In the agrochemical sector, 3-Cyclohexen-1-amine derivatives are being explored as potential building blocks for next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how this compound can contribute to environmentally friendly pesticides with reduced ecological impact. This aligns with frequent search queries about "green chemistry in agrochemicals" and "sustainable amine applications."

The compound's physical properties—including its boiling point (195-197°C) and solubility profile—make it suitable for various industrial applications. Manufacturers value 2655-68-7 for its stability under standard storage conditions and compatibility with common organic solvents. These characteristics frequently appear in technical discussions about chemical handling and process optimization.

Market analysts note growing demand for 3-Cyclohexen-1-amine in Asia-Pacific regions, driven by expanding pharmaceutical and agrochemical production. This trend responds to popular searches about "amine market growth 2024" and "specialty chemical supply chains." The compound's versatility positions it as a strategic material for companies investing in fine chemical portfolios.

From a synthetic chemistry perspective, 3-Cyclohexen-1-amine serves as a precursor for numerous heterocyclic compounds. Its reactivity allows for diverse functionalization, addressing common research questions about "amine group modifications" and "cyclohexene ring transformations." Recent publications demonstrate its utility in creating novel catalysts and ligands for asymmetric synthesis—a trending topic in academic circles.

Quality control measures for CAS 2655-68-7 typically involve advanced analytical techniques like GC-MS and HPLC, reflecting industry standards for amine purity analysis. These protocols respond to frequent queries about "chemical characterization methods" and "impurity profiling." Suppliers emphasize batch-to-batch consistency to meet stringent requirements from pharmaceutical manufacturers.

Environmental and safety profiles of 3-Cyclohexen-1-amine remain important discussion points. While not classified as hazardous under standard regulations, proper laboratory handling procedures are recommended—a subject often searched alongside "amine safety protocols." The compound's biodegradation pathways are currently under study to address growing concerns about chemical sustainability.

Innovative applications continue to emerge, particularly in material science. Researchers are exploring how 3-Cyclohexen-1-amine derivatives can modify polymer properties, aligning with searches about "amine-functionalized materials." These developments open new possibilities in coatings, adhesives, and advanced composites industries.

As synthetic methodologies advance, 2655-68-7 is increasingly recognized for its role in green chemistry initiatives. Catalytic amination processes using this compound show promise for reducing waste generation—addressing popular queries about "atom-efficient synthesis." This positions 3-Cyclohexen-1-amine as relevant to current discussions on sustainable chemical production.

The global supply chain for 3-Cyclohexen-1-amine reflects broader trends in specialty chemicals distribution. With manufacturers optimizing production scales and purification techniques, the compound's availability has improved significantly—a practical concern frequently searched by procurement specialists and formulation chemists.

Looking ahead, 3-Cyclohexen-1-amine (CAS No. 2655-68-7) is poised to maintain its importance across multiple industries. Its combination of structural features, synthetic versatility, and alignment with sustainability goals ensures ongoing relevance in chemical research and industrial applications. This comprehensive overview addresses the most common technical and commercial questions surrounding this valuable chemical intermediate while highlighting its potential for future innovations.